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Compound of Interest

Compound Name: 4-Chloro-3-methylpicolinamide
Cat. No.: B8754645
Get Quote

Executive Summary: The Isomer Distinction

In the market for pyridine intermediates, precision in nomenclature dictates price magnitude. It
Is critical to distinguish the subject of this guide from its high-volume isomer:

o Target Molecule:4-Chloro-3-methylpicolinamide (Methyl group on the pyridine ring at
position 3).[1][2]

o Status: Specialty Building Block / Custom Synthesis.
o Price Tier: High ($500 - $1,500+ / kg est. depending on scale).

o Primary Use: Novel agrochemical discovery (fungicides) and next-generation kinase
inhibitors.

« Common Confusant:4-Chloro-N-methylpicolinamide (CAS 220000-87-3).[3]
o Status: Commodity Intermediate (Sorafenib precursor).

o Price Tier: Moderate ($50 - $150 / kg).
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o Distinction: Methyl group is on the amide nitrogen.

Market Outlook (2025-2026): Prices for the 4-chloro-3-methyl variant remain resistant to the
general deflation seen in the agrochemical sector. Unlike commodity pyridines, this
intermediate's value is driven by synthetic complexity (regioselectivity challenges) rather than
raw material bulk costs.

Technical Specifications & ldentity

Parameter Specification
Chemical Name 4-Chloro-3-methylpyridine-2-carboxamide
Common Name 4-Chloro-3-methylpicolinamide

N/A (Often indexed via ester precursor CAS

CAS Number 1260764-76-8)

Molecular Formula C7H7CIN20

Molecular Weight 170.60 g/mol

Key Precursor Methyl 4-chloro-3-methylpicolinate

>97% (HPLC) for research; 299% for GMP

precursors

Purity Standard

Synthesis-Driven Cost Analysis

The high cost of 4-Chloro-3-methylpicolinamide is a direct result of the difficulty in achieving
the 4-chloro, 3-methyl substitution pattern on the pyridine ring. Unlike 2- or 6-position
functionalization, the 4-position is electronically deactivated in precursors, requiring harsh
conditions or multi-step directing groups.

Synthesis Pathway (Graphviz Visualization)

The following diagram illustrates the likely industrial route starting from 3-methylpyridine (beta-
picoline), highlighting the "Cost Bottleneck" steps.
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Figure 1: Synthetic route illustrating the high-cost nitration/chlorination sequence required to
functionalize the 4-position of the 3-methylpyridine ring.

Cost Drivers[5][6]

o Regioselectivity (The "Isomer Penalty"): Direct functionalization of 3-methylpyridine often
yields mixtures of 2-, 4-, and 6-isomers. Separating the 4-chloro-3-methyl isomer requires
extensive chromatography or fractional crystallization, reducing effective yield to <40% and
doubling the cost per gram.

e Hazardous Reagents: The use of phosphorus oxychloride (POCIs) for chlorination and
potential nitration steps increases HSE (Health, Safety, Environment) compliance costs,
particularly in China and India where environmental regulations have tightened significantly
since 2024.

o Scale Inefficiency: Unlike the N-methyl variant (produced in metric tons for Sorafenib), the 3-
methyl variant is typically produced in batch sizes of 1-10 kg, preventing economies of scale.

Market Dynamics & Price Trends (2024-2026)
Supply Chain Status

e Primary Source: Specialized CROs (Contract Research Organizations) in China
(Jiangsu/Shanghai) and India (Hyderabad).
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 Availability: "Make-to-Order" or small catalog stock (grams to low kgs).

o Lead Time: Typically 4-6 weeks for >100g orders due to lack of continuous production lines.

Price Trend Analysis

While specific spot prices are proprietary, the trend follows the "Specialty Intermediate” curve
rather than the "Commodity Chemical” curve.

Period Estimated Price Trend Market Driver

Post-COVID supply chain

2023 High , , ,
disruptions; high solvent costs.
_ _ Normalization of raw material
2024 Stable / Slight Decline o
costs (3-methylpyridine).
Niche demand keeps prices
2025 (Q1) Stable insulated from general
agrochem deflation.
Stricter environmental audits in
China may force smaller batch
2026 (Forecast) Moderate Increase

producers offline, tightening

supply.

Comparative Pricing Model:
e 4-Chloro-N-methylpicolinamide (Commodity): ~$100/kg (High availability).

e 4-Chloro-3-methylpicolinamide (Specialty): ~$800 - $1,200/kg (Low availability, high
synthesis overhead).

Procurement Strategy for Researchers
Sourcing Recommendations

For drug development professionals, sourcing this intermediate requires a "Quality vs. Cost"
trade-off assessment.
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» Verify the Structure: Explicitly request the CAS 1260764-76-8 (ester) derivative or attach the
chemical structure (SMILES: CC1=C(CI)C=CN=C1C(N)=0) to your RFQ (Request for Quote)
to avoid receiving the wrong isomer.

e Buy the Precursor: It is often 30-40% cheaper to purchase Methyl 4-chloro-3-
methylpicolinate and perform the amidation (reaction with ammonia in methanol) in-house.
This reaction is high-yielding and simple, bypassing the premium charged for the final amide.

» Batch Reservation: If your project requires >1kg over the next year, negotiate a "batch
reservation" with a supplier. Spot buying 100g repeatedly will result in a 200% price
premium.

Quality Control Checkpoints

e H-NMR: Crucial to distinguish between the 3-methyl (ring) and N-methyl (amide) isomers.
Look for the amide proton signal (broad singlet) and the distinct methyl singlet (ring methyl
~2.3 ppm vs N-methyl ~2.8 ppm).

o Chlorine Regiochemistry: Verify the coupling constants in the aromatic region to ensure the
chlorine is at position 4 and not 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1806935-86-3|4-Chloro-5-(difluoromethyl)-3-methylpicolinamide|BLD Pharm
[bldpharm.com]

o 2.1823869-47-1|3-Methylquinoline-2-carboxamide|BLD Pharm [bldpharm.com]

o 3. 4-Chloro-N-methylpicolinamide - Anti-tumor and cancer APl and intermediates-Products -
XINXIANG BEST PHARMACEUTICAL CO.,LTD. [xxbestpharm.com]

e To cite this document: BenchChem. [Technical Analysis & Cost Valuation: 4-Chloro-3-
methylpicolinamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8754645/docs#technical-analysis-cost-valuation-4-
chloro-3-methylpicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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